97-53-0

Eugenol

In Stock

• CAS RN:
• 97-53-0

• Formula:
• C10H12O2

• InChI:
• InChI=1S/C10H12O2/c1-3-4-8-5-6-9(11)10(7-8)12-2/h3,5-7,11H,1,4H2,2H3

• InChIKey:
• RRAFCDWBNXTKKO-UHFFFAOYSA-N

• Eugenol analytical standard provided with w/w absolute assay, to be used for quantitative titration.
  Eugenol is a natural phenolic compound found in clove oil.
  Eugenol is a phenolic compound and a major constituent of clove oil, which can find applications as an anti H. pylori agents and anti-bacterial agents. It can also act like a fungicidal agent, which can completely inhibit the growth of Saccharomyces cerevisiae, a species of yeast.
  Eugenol is a naturally occurring flavor extract isolated from the plants, including kernels of Myristica fragrans Houtt, bark of the genus Cinnamonum, roots of Valeriana officinalis, etc. It finds applications as a substrate for vanillin production via enzymatic transformation. Eugenol is released from clove-bud-containing cigarettes, and reportedly exhibits analgesic property, which helps to...

3-Acetylthiazolidine-2-thione

In Stock

• CAS RN:
• 76397-53-0

• Formula:
• C5H7NOS2

• InChI:
• InChI=1S/C5H7NOS2/c1-4(7)6-2-3-9-5(6)8/h2-3H2,1H3

• InChIKey:
• BMOBFBQWISCVKX-UHFFFAOYSA-N

• 3-Acetylthiazolidine-2-thione is a useful research compound. Its molecular formula is C5H7NOS2 and its molecular weight is 161.3 g/mol. The purity is usually 95%.

2-Chloro-6-phenoxybenzaldehyde

In Stock

• CAS RN:
• 181297-53-0

• Formula:
• C13H9ClO2

• InChI:
• InChI=1S/C13H9ClO2/c14-12-7-4-8-13(11(12)9-15)16-10-5-2-1-3-6-10/h1-9H

• InChIKey:
• WCNLFBTYIWVHHA-UHFFFAOYSA-N

• 2-Chloro-6-phenoxybenzaldehyde is a useful research compound. Its molecular formula is C13H9ClO2 and its molecular weight is 232.66 g/mol. The purity is usually 95%.

N-(4-amino-2-((2-(benzo[d][1,3]dioxol-5-ylamino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-methylbenzamide

In Stock

• CAS RN:
• 872597-53-0

• Formula:
• C21H19N5O5S

• InChI:
• InChI=1S/C21H19N5O5S/c1-11-2-4-12(5-3-11)19(28)24-17-18(22)25-21(26-20(17)29)32-9-16(27)23-13-6-7-14-15(8-13)31-10-30-14/h2-8H,9-10H2,1H3,(H,23,27)(H,24,28)(H3,22,25,26,29)

• InChIKey:
• ZTQZEHMYQHTQFE-UHFFFAOYSA-N

• N-(4-amino-2-((2-(benzo[d][1,3]dioxol-5-ylamino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-methylbenzamide is a useful research compound. Its molecular formula is C21H19N5O5S and its molecular weight is 453.47. The purity is usually 95%.

3-chloro-N-(2-(4-methyl-2-(p-tolyl)thiazol-5-yl)ethyl)benzamide

In Stock

• CAS RN:
• 893997-53-0

• Formula:
• C20H19ClN2OS

• InChI:
• InChI=1S/C20H19ClN2OS/c1-13-6-8-15(9-7-13)20-23-14(2)18(25-20)10-11-22-19(24)16-4-3-5-17(21)12-16/h3-9,12H,10-11H2,1-2H3,(H,22,24)

• InChIKey:
• PTIPFVCCSHQPMD-UHFFFAOYSA-N

• 3-chloro-N-(2-(4-methyl-2-(p-tolyl)thiazol-5-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C20H19ClN2OS and its molecular weight is 370.9. The purity is usually 95%.

2-[(Tetrahydrofuran-2-ylmethyl)amino]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid

In Stock

• CAS RN:
• 937597-53-0

• Formula:
• C10H11F3N2O3S

• InChI:
• InChI=1S/C10H11F3N2O3S/c11-10(12,13)7-6(8(16)17)19-9(15-7)14-4-5-2-1-3-18-5/h5H,1-4H2,(H,14,15)(H,16,17)

• InChIKey:
• ZXHRWCWXFSGEDN-UHFFFAOYSA-N

• 2-[(Tetrahydrofuran-2-ylmethyl)amino]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid is a useful research compound. Its molecular formula is C10H11F3N2O3S and its molecular weight is 296.26. The purity is usually 95%.

Methyl 4-cyano-2-(2,2,2-trifluoroacetamido)benzoate

• CAS RN:
• 652997-53-0

• Formula:
• C11H7F3N2O3

• InChI:
• InChI=1S/C11H7F3N2O3/c1-19-9(17)7-3-2-6(5-15)4-8(7)16-10(18)11(12,13)14/h2-4H,1H3,(H,16,18)

• InChIKey:
• QYVVFPDNGCDFSH-UHFFFAOYSA-N

• Methyl 4-cyano-2-(2,2,2-trifluoroacetamido)benzoate is a useful research compound. Its molecular formula is C11H7F3N2O3 and its molecular weight is 272.18 g/mol. The purity is usually 95%.

3,3,4,4-Tetradeuteriohexane-1,6-diamine

In Stock

• CAS RN:
• 115797-53-0

• Formula:
• C6H16N2

• InChI:
• InChI=1S/C6H16N2/c7-5-3-1-2-4-6-8/h1-8H2/i1D2,2D2

• InChIKey:
• NAQMVNRVTILPCV-LNLMKGTHSA-N

• 3,3,4,4-Tetradeuteriohexane-1,6-diamine is a useful research compound. Its molecular formula is C6H16N2 and its molecular weight is 120.23 g/mol. The purity is usually 95%.

1,3-Di-tert-butylimidazol-2-ylidene

In Stock

• CAS RN:
• 157197-53-0

• Formula:
• C11H20N2

• InChI:
• InChI=1S/C11H20N2/c1-10(2,3)12-7-8-13(9-12)11(4,5)6/h7-8H,1-6H3

• InChIKey:
• FENRCIKTFREPGS-UHFFFAOYSA-N

• 1,3-Di-tert-butylimidazol-2-ylidene is a useful research compound. Its molecular formula is C11H20N2 and its molecular weight is 180.29 g/mol. The purity is usually 95%.

(1R,2R)-2-Quinolin-4-ylcyclopropane-1-carboxylic acid

In Stock

• CAS RN:
• 2227897-53-0

• Formula:
• C13H11NO2

• InChI:
• InChI=1S/C13H11NO2/c15-13(16)11-7-10(11)8-5-6-14-12-4-2-1-3-9(8)12/h1-6,10-11H,7H2,(H,15,16)/t10-,11+/m0/s1

• InChIKey:
• AJMOJSADAZCTDI-WDEREUQCSA-N

• (1R,2R)-2-Quinolin-4-ylcyclopropane-1-carboxylic acid is a useful research compound. Its molecular formula is C13H11NO2 and its molecular weight is 213.236. The purity is usually 95%.

N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-4-methylbenzamide

In Stock

• CAS RN:
• 1019097-53-0

• Formula:
• C23H22N6O

• InChI:
• InChI=1S/C23H22N6O/c1-15-4-6-18(7-5-15)23(30)25-20-10-8-19(9-11-20)24-21-12-13-22(27-26-21)29-17(3)14-16(2)28-29/h4-14H,1-3H3,(H,24,26)(H,25,30)

• InChIKey:
• XBCOVQXABSPNCU-UHFFFAOYSA-N

• N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-4-methylbenzamide is a useful research compound. Its molecular formula is C23H22N6O and its molecular weight is 398.5 g/mol. The purity is usually 95%.

[3-(Difluoromethyl)-1-methylpyrazol-4-yl]-[3-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379997-53-0

• Formula:
• C18H22F2N4O2

• InChI:
• InChI=1S/C18H22F2N4O2/c1-12-8-14(5-6-21-12)26-11-13-4-3-7-24(9-13)18(25)15-10-23(2)22-16(15)17(19)20/h5-6,8,10,13,17H,3-4,7,9,11H2,1-2H3

• InChIKey:
• RDIOIMLUFLZQNH-UHFFFAOYSA-N

• [3-(Difluoromethyl)-1-methylpyrazol-4-yl]-[3-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]methanone is a useful research compound. Its molecular formula is C18H22F2N4O2 and its molecular weight is 364.397. The purity is usually 95%.

RU-Ski 43

In Stock

• CAS RN:
• 1043797-53-0

• Formula:
• C22H30N2O2S

• InChI:
• InChI=1S/C22H30N2O2S/c1-4-16(2)13-23-14-22(25)24-10-8-21-19(9-11-27-21)20(24)15-26-18-7-5-6-17(3)12-18/h5-7,9,11-12,16,20,23H,4,8,10,13-15H2,1-3H3

• RU-SKI 43 is a small molecule inhibitor of Hhat(Hedgehog acyltransferase), the enzyme responsible for the attachment of palmitate onto Shh.IC50 value:Target: Hhat inhibitorRU-SKI 43 reduced pancreatic cancer cell proliferation and Gli-1 activation through Smoothened-independent non-canonical signaling. In addition, RU-SKI 43 treatment inhibited two key proliferative pathways regulated by Akt and mTOR.

RU-SKI 43 hydrochloride

• CAS RN:
• 1043797-53-0; 1782573-67-4

• Formula:
• C22H31ClN2O2S

• InChI:
• InChI=1S/C22H30N2O2S.ClH/c1-4-16(2)13-23-14-22(25)24-10-8-21-19(9-11-27-21)20(24)15-26-18-7-5-6-17(3)12-18;/h5-7,9,11-12,16,20,23H,4,8,10,13-15H2,1-3H3;1H

• InChIKey:
• JBBKLHJLHRGJSQ-UHFFFAOYSA-N

• RU-SKI 43 hydrochloride is a useful research compound. Its molecular formula is C22H31ClN2O2S and its molecular weight is 423.01. The purity is usually 95%.